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Compound of Interest

Compound Name: AS2863619

Cat. No.: B605613 Get Quote

Essential Safety and Handling Guide for AS2863619
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling AS2863619. The following procedures are based on

best practices for handling potent, small-molecule compounds in a laboratory setting, as

specific safety data for AS2863619 is not readily available.

Personal Protective Equipment (PPE)
When handling AS2863619, a comprehensive PPE strategy is crucial to minimize exposure

and ensure personal safety. The minimum required PPE for handling this and other potent

research chemicals includes a lab coat, protective eyewear, long pants, and closed-toe shoes.

[1][2]

Table 1: Recommended Personal Protective Equipment for Handling AS2863619
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Protection Type Equipment Specification and Use

Body Protection Lab Coat

A standard cotton or poly-

cotton lab coat is sufficient for

general handling. For tasks

with a higher risk of splashes,

a fluid-resistant coat should be

considered.[3]

Hand Protection Disposable Nitrile Gloves

Nitrile gloves provide adequate

protection for incidental

contact.[1] If prolonged contact

is anticipated or if handling

solutions of AS2863619,

double-gloving is

recommended.[1] Gloves

should be changed

immediately if contaminated.

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Safety glasses with side

shields are the minimum

requirement.[1] When there is

a splash hazard, such as when

preparing solutions, chemical

splash goggles should be

worn.[3] For tasks with a

significant splash risk, a face

shield should be used in

conjunction with goggles.[1][3]

Respiratory Protection Not generally required

For handling the solid

compound where

aerosolization is possible, a

respirator may be necessary.

All handling of the solid should

be performed in a certified

chemical fume hood to

minimize inhalation risk.[4][5]
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Operational and Disposal Plans
A systematic approach to handling and disposal is critical to maintaining a safe laboratory

environment.

Operational Plan
Preparation and Handling:

All work with AS2863619, especially when in powdered form, should be conducted in a

well-ventilated area, preferably within a chemical fume hood to prevent inhalation of any

airborne particles.[4][5]

Before use, carefully read the label on the container twice to ensure you have the correct

substance.[4][6]

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Avoid direct contact with the skin, eyes, and clothing.[4]

After handling, wash hands thoroughly with soap and water, even if gloves were worn.[4]

Storage:

Store AS2863619 in a cool, dry, and well-ventilated area.

Keep the container tightly sealed when not in use.

Segregate from incompatible materials. As a general practice, store potent compounds

separately from other chemicals.

Disposal Plan
The disposal of AS2863619 and any contaminated materials must adhere to institutional and

local regulations for hazardous chemical waste.[7]

Waste Segregation:
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All solid waste contaminated with AS2863619 (e.g., weighing paper, pipette tips, gloves)

should be collected in a designated, clearly labeled hazardous waste container.

Liquid waste containing AS2863619 should be collected in a separate, compatible, and

clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless permitted by your institution's hazardous waste program.[8]

Container Management:

Waste containers must be kept closed except when adding waste.[9]

Ensure waste containers are properly labeled with "Hazardous Waste" and the chemical

name.

Disposal Procedure:

Follow your institution's procedures for the pickup and disposal of hazardous chemical

waste.[9]

Do not dispose of AS2863619 down the drain or in the regular trash.[4][7]

Below is a logical workflow for the handling and disposal of AS2863619.
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Fig. 1: Workflow for Handling and Disposal of AS2863619.
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Experimental Protocols
AS2863619 is a potent inhibitor of cyclin-dependent kinases 8 and 19 (CDK8/19) and is used

to induce the expression of Foxp3 in T cells, effectively converting them into regulatory T cells

(Tregs).

In Vitro Induction of Foxp3 in T cells
Objective: To induce the expression of Foxp3 in conventional T cells (Tconv) to generate

induced regulatory T cells (iTregs).

Methodology:

Isolate CD4+ or CD8+ T cells from the appropriate source (e.g., mouse spleen, human

peripheral blood).

Culture the isolated T cells in a suitable medium supplemented with anti-CD3/CD28

monoclonal antibody-coated beads and IL-2.

Add AS2863619 to the cell culture at the desired concentration. A typical concentration used

in studies is around 1 µM.

Incubate the cells for a period of 3 to 5 days.

Following incubation, harvest the cells and analyze for the expression of Foxp3 using

techniques such as flow cytometry or quantitative PCR.

The signaling pathway by which AS2863619 is proposed to induce Foxp3 expression is

detailed below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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